Cas no 2171913-79-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid
• CAS No: 2171913-79-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5921919
• PubChem ID: 165816288
• Update Time: 2025-10-30

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid
• 2171913-79-2
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]heptanoic acid
• EN300-1476281

• Inchi： 1S/C27H34N2O6/c1-3-4-9-18(16-25(30)31)29-26(32)24(34-2)14-15-28-27(33)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： KDRYAQBKUXRUHX-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC(CC(=O)O)CCCC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid

Comprehensive Analysis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid (CAS No. 2171913-79-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid (CAS No. 2171913-79-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug development, and bioconjugation. Researchers are increasingly focusing on its role in Fmoc-protected amino acid derivatives, a critical component in solid-phase peptide synthesis (SPPS). The compound's unique methoxybutanamidoheptanoic acid backbone offers enhanced stability and solubility, making it a preferred choice for modern therapeutic innovations.

The growing demand for custom peptide synthesis and bioconjugation techniques has propelled the relevance of CAS No. 2171913-79-2. Recent studies highlight its efficacy in creating targeted drug delivery systems, a hot topic in precision medicine. With the rise of AI-driven drug discovery, this compound's structural flexibility aligns well with computational modeling approaches, addressing common search queries like "best Fmoc-amino acids for peptide design" or "advanced building blocks for biotherapeutics." Its 9H-fluoren-9-yl methoxycarbonyl (Fmoc) group ensures optimal protection during synthesis, a feature highly valued in high-throughput screening workflows.

From a biochemical perspective, the 2-methoxybutanamidoheptanoic acid moiety in this compound contributes to improved metabolic stability, a key concern in protease-resistant peptide development. This aligns with trending searches such as "how to enhance peptide half-life" or "strategies for oral bioavailability improvement." The compound's compatibility with click chemistry and bioorthogonal reactions further expands its utility in labeling and imaging applications, meeting the needs of researchers exploring "non-invasive diagnostic tools."

Quality and purity are paramount for CAS No. 2171913-79-2, as emphasized by frequent industry searches for "HPLC-validated Fmoc-amino acids." Reputable suppliers provide comprehensive analytical data, including mass spectrometry and nuclear magnetic resonance (NMR) profiles, ensuring compliance with stringent regulatory standards. The compound's role in antibody-drug conjugates (ADCs) research also addresses the surge in interest around "next-generation cancer therapeutics," making it a staple in oncology-focused laboratories.

Environmental and safety considerations are integral to handling 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidoheptanoic acid. While not classified as hazardous, proper storage under inert conditions (e.g., argon or nitrogen) is recommended to preserve its Fmoc-protected amine functionality. This responds to common queries like "storage guidelines for sensitive amino acid derivatives" and underscores the importance of stability in long-term research projects.

In conclusion, the multifaceted applications of CAS No. 2171913-79-2 position it at the forefront of biopharmaceutical innovation. Its adaptability to cutting-edge techniques like combinatorial chemistry and fragment-based drug design ensures its continued relevance in addressing global health challenges. As the scientific community prioritizes sustainable synthetic routes and green chemistry principles, this compound's efficient synthesis pathways offer a model for eco-conscious research practices.